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Cat. No.: B15562426
Get Quote

For researchers and professionals in the scientific community, the responsible management of
chemical waste is as crucial as the discoveries made in the laboratory. This guide provides a
comprehensive, step-by-step procedure for the proper disposal of Methomyl-d3, ensuring the
safety of personnel and the protection of the environment. Methomyl-d3, a deuterated
isotopologue of the carbamate insecticide Methomyl, is classified as a toxic substance and
requires careful handling throughout its lifecycle, including its final disposal.[1][2]

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle Methomyl-d3 with the
utmost care. Adherence to safety protocols minimizes the risk of exposure and environmental
contamination.

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves (such as butyl rubber), safety goggles or a face shield, and a lab coat or
other protective clothing. In case of insufficient ventilation or the potential for dust formation,
a certified respirator should be used.[1][3]

» Avoid Contact: Prevent contact with skin, eyes, and clothing. In the event of accidental
contact, immediately flush the affected area with copious amounts of water and seek medical
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attention.[1]

o Ventilation: All handling of Methomyl-d3 should be conducted in a well-ventilated area,
preferably within a laboratory fume hood, to avoid the inhalation of dust or aerosols.[1]

o Spill Management: In case of a spill, carefully sweep the solid material to avoid creating dust
and place it into a suitable, sealed container for disposal.[1][3] Clean the spill area
thoroughly, observing all environmental regulations.[3]

Summary of Methomyl-d3 Hazard and Disposal
Information

The following table summarizes the critical information for the safe handling and disposal of
Methomyl-d3.
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Chemical Name

Methomyl-d3

[1]

(E,Z2)-Methomyl-d3, S-Methyl

Synonyms N-[(methyl-d3- [1]
carbamoyl)oxy]thioacetamidate
CAS Number 1398109-07-3 [1]

Hazard Classification

Toxic solid, organic, n.o.s.
(Methomyl), UN2811, Class
6.1, Packaging Group Il. Fatal
if swallowed. Very toxic to
aquatic life with long-lasting

effects.

[1]

Primary Routes of Exposure

Ingestion, inhalation, skin and

eye contact.

[1]3]

Personal Protective Equipment

Safety glasses with side
shields or goggles, protective
butyl rubber gloves, suitable
protective clothing, certified

respirator.

[1]3]

Storage

Store locked up in a dry, cool,
and well-ventilated place in

tightly closed containers.

[3]

Disposal Method

Contact a licensed
professional waste disposal
service. Dispose of
contents/container to an

approved waste disposal plant.

[1]

Environmental Precautions

Do not allow the product to
enter drains, sewers, on the
ground, or into any body of
water.[1][3] This pesticide is

toxic to fish, aquatic
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invertebrates, and mammals.

[2]

Step-by-Step Disposal Procedure

The proper disposal of Methomyl-d3 is a critical process that must be conducted in compliance
with local, state, and federal regulations.[4][5]

» Waste Collection:
o Collect waste Methomyl-d3 in a designated, properly labeled, and sealed container.[1][3]
o Avoid mixing with other waste streams to prevent unknown chemical reactions.
e Labeling:
o Clearly label the waste container as "Hazardous Waste."
o Include the full chemical name: "Methomyl-d3."
o Indicate the potential hazards (e.g., "Toxic," "Environmental Hazard").
o Storage of Waste:

o Store the sealed and labeled waste container in a designated and secure hazardous
waste accumulation area.

o Ensure the storage area is cool, dry, and well-ventilated.[3]
e Professional Disposal:

o Contact a licensed and certified hazardous waste disposal company to arrange for pickup
and disposal.[1]

o Provide the waste disposal company with the Safety Data Sheet (SDS) for Methomyl-d3.

o Improper disposal of excess pesticide, spray mixture, or rinsate is a violation of Federal
law.[4]
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Experimental Protocols

The disposal procedures outlined are based on established hazardous waste management
best practices and regulatory requirements. Specific experimental protocols for the chemical
neutralization or degradation of Methomyl-d3 for disposal purposes are not provided in
standard safety and handling documentation. The recommended and required method of
disposal is through a licensed professional waste disposal service.

Logical Workflow for Methomyl-d3 Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Methomyl-d3.

Click to download full resolution via product page
Caption: Workflow for the safe disposal of Methomyl-d3.

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of
Methomyl-d3, thereby protecting personnel and preserving environmental integrity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Navigating the Safe Disposal of Methomyl-d3: A
Procedural Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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